Cas no 143120-47-2 (Zhebeirine)

Zhebeirine structure
Zhebeirine structure
Product Name:Zhebeirine
CAS No:143120-47-2
MF:C27H43NO2
MW:413.63600
CID:177908
PubChem ID:10597859
Update Time:2024-11-04

Zhebeirine Chemical and Physical Properties

Names and Identifiers

    • Cevan-6-one,3-hydroxy-, (3b,5a,25a)-
    • (-)-Zhebeirine
    • 25-Epieduardine
    • Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-6-one deriv.
    • Puqiedinone
    • Zhebeirine
    • DTXSID501318154
    • CS-0134749
    • Cevan-6-one, 3-hydroxy-, (3beta,5alpha,25alpha)-
    • AKOS040763741
    • (1R,2S,6R,9S,10R,11S,14S,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
    • D85031
    • 143120-47-2
    • HY-N7600
    • DA-68828
    • Inchi: InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16-,17+,18-,19-,20-,21+,22-,23+,24-,25+,27-/m1/s1
    • InChI Key: MWBJDDYEYGDWCZ-PAYGNFRXSA-N
    • SMILES: C1C[C@]2(C)[C@@]3([H])C[C@]4([H])[C@@]([H])(CC[C@]5([H])[C@@H](C)[C@]6([H])CC[C@@H](C)CN6C[C@]54[H])[C@]3([H])CC(=O)[C@@]2([H])C[C@H]1O

Computed Properties

  • Exact Mass: 413.329379614g/mol
  • Monoisotopic Mass: 413.329379614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 40.5Ų

Zhebeirine Pricemore >>

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